Cas no 1606-49-1 (1,4,5,6-Tetrahydropyrimidine)

• Product name: 1,4,5,6-Tetrahydropyrimidine
• CAS No: 1606-49-1
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00012098
• CID: 216671

1,4,5,6-Tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-Tetrahydropyrimidine
• 1,4,5,6-Tetrahydropy
• Pyrimidine,1,4,5,6-tetrahydro-

• MDL： MFCD00012098
• Inchi： InChI=1S/C4H8N2/c1-2-5-4-6-3-1/h4H,1-3H2,(H,5,6)
• InChI Key： VBXZSFNZVNDOPB-UHFFFAOYSA-N
• SMILES： C1CNC=NC1

Computed Properties

• Exact Mass: 84.06870
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.024 g/mL at 25 °C(lit.)
• Boiling Point: 88-89 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.5194(lit.)
• PSA: 24.39000
• LogP: -0.22760
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

1,4,5,6-Tetrahydropyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

1,4,5,6-Tetrahydropyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines